Cas no 1864054-07-8 (3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride)

• Product Name: 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride
• CAS No: 1864054-07-8
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• MDL: MFCD28017012
• CID: 4709316
• PubChem ID: 76145525
• Update Time: 2025-06-27

3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)thiazolidine-2,4-dione hydrochloride
• 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride

• MDL： MFCD28017012
• Inchi： 1S/C7H10N2O2S.ClH/c10-6-4-12-7(11)9(6)5-1-2-8-3-5;/h5,8H,1-4H2;1H
• InChI Key： JXVNPOYOLFUSSC-UHFFFAOYSA-N
• SMILES： Cl.S1CC(N(C1=O)C1CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Topological Polar Surface Area: 74.7

Additional information on 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride

Comprehensive Overview of 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride (CAS No. 1864054-07-8)

The compound 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride (CAS No. 1864054-07-8) is a chemically synthesized derivative of thiazolidinedione, a class of heterocyclic compounds known for their diverse pharmacological properties. This hydrochloride salt form enhances the solubility and bioavailability of the parent molecule, making it a valuable intermediate in medicinal chemistry. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting metabolic disorders and inflammatory pathways.

In recent years, the scientific community has focused on thiazolidinedione derivatives for their role in modulating PPAR (peroxisome proliferator-activated receptors), which are critical in glucose and lipid metabolism. The structural uniqueness of 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione lies in its pyrrolidine moiety, which may contribute to improved binding affinity and selectivity toward biological targets. This has sparked interest in its use for developing novel therapeutics for conditions like type 2 diabetes and non-alcoholic fatty liver disease (NAFLD), both of which are trending topics in healthcare research.

From a synthetic chemistry perspective, the preparation of 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 1864054-07-8 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's purity and stability are critical for reproducibility in preclinical studies, a concern frequently raised in AI-driven drug discovery platforms and high-throughput screening workflows.

The demand for small-molecule modulators like this compound has grown alongside advancements in precision medicine. Its potential to interact with G-protein-coupled receptors (GPCRs) or enzyme inhibitors makes it a candidate for personalized therapies. Notably, forums and search engine queries often highlight questions such as "thiazolidinedione derivatives and their mechanisms" or "pyrrolidine-based drug design," reflecting the compound's relevance in contemporary research.

In addition to its pharmacological promise, 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride is also studied for its structure-activity relationship (SAR) insights. Computational chemists employ molecular docking and QSAR modeling to predict its interactions, aligning with the industry's shift toward in silico methods. This approach reduces experimental costs and accelerates lead optimization, addressing a key pain point in biotech startups and academic labs.

Regulatory and safety profiles of this compound are equally important. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Environmental sustainability in chemical synthesis is another hot topic, with searches like "green chemistry for heterocyclic compounds" gaining traction. Optimizing the synthesis of CAS No. 1864054-07-8 using catalytic methods or solvent-free reactions could further enhance its appeal.

In summary, 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione hydrochloride represents a versatile scaffold in modern drug development. Its intersection with trending research areas—metabolic diseases, computational chemistry, and sustainable synthesis—positions it as a compound of significant interest. As the scientific community continues to explore its applications, this molecule may pave the way for breakthroughs in targeted therapies and biomarker discovery.